Cas no 131929-88-9 (Cyclobutyl trifluoromethanesulfonate)

• Product Name: Cyclobutyl trifluoromethanesulfonate
• CAS No: 131929-88-9
• MF: C₅H₇F₃O₃S
• MW: 204.167491197586
• CID: 1029818
• PubChem ID: 71627062
• Update Time: 2025-04-20

Cyclobutyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl trifluoromethanesulfonate
• DTXSID80856441
• SCHEMBL14640491
• IGXXICVEFOJCDX-UHFFFAOYSA-N
• Methanesulfonic acid, 1,1,1-trifluoro-, cyclobutyl ester
• Cyclobutyltrifluoromethanesulfonate
• 131929-88-9

• Inchi： 1S/C5H7F3O3S/c6-5(7,8)12(9,10)11-4-2-1-3-4/h4H,1-3H2
• InChI Key： IGXXICVEFOJCDX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1CCC1

Computed Properties

• Exact Mass: 204.00679974g/mol
• Monoisotopic Mass: 204.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų